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Compound of Interest

Compound Name: 1,4-Dimethylpyrazole

Cat. No.: B091193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1,4-
Dimethylpyrazole (CAS No. 1072-68-0), a heterocyclic compound used in various research

and industrial applications. This document is intended for an audience with a technical

background, including researchers, scientists, and professionals in drug development. It details

toxicological data, safe handling procedures, and experimental protocols relevant to the safe

use of this chemical.

Chemical and Physical Properties
1,4-Dimethylpyrazole is a flammable liquid that is harmful if swallowed and can cause serious

eye damage.[1][2] A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physicochemical Properties of 1,4-Dimethylpyrazole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b091193?utm_src=pdf-interest
https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-dimethylpyrazole.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethylpyrazole
https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₅H₈N₂ [2]

Molecular Weight 96.13 g/mol [2]

Appearance Light yellow liquid [1]

Boiling Point 150.3 °C [1]

Melting Point -45.8 °C [1]

Flash Point 48 °C [1]

Auto-ignition Temperature 401 °C [1]

Toxicological Information
The primary acute health hazard associated with 1,4-Dimethylpyrazole is its oral toxicity.[1] It

is classified as "Harmful if swallowed" (Acute Toxicity, Oral, Category 4).[1][2] It is also

classified as causing "serious eye damage" (Serious Eye Damage, Category 1).[1][2]

Table 2: Acute Toxicity of 1,4-Dimethylpyrazole

Endpoint Species Route Value
Classificati
on

Reference(s
)

LD₅₀ Rat (male) Oral
969 mg/kg

bw
Category 4 [1]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classification for 1,4-Dimethylpyrazole:

Flammable liquids: Category 3[1][2]

Acute toxicity, Oral: Category 4[1][2]

Serious eye damage: Category 1[1][2]
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Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapour.[1][2]

H302: Harmful if swallowed.[1][2]

H318: Causes serious eye damage.[1][2]

Precautionary Statements: A comprehensive list of precautionary statements covering

prevention, response, storage, and disposal is available in safety data sheets.[1] Key

preventive measures include keeping away from ignition sources, wearing protective gloves,

clothing, and eye/face protection, and washing thoroughly after handling.[1]

Experimental Protocols
Detailed experimental protocols for toxicological assessments are crucial for understanding and

interpreting safety data. Below are representative protocols for acute oral, dermal, and eye

irritation studies.

Acute Oral Toxicity Study (LD₅₀)
This protocol is a representative example based on general principles for determining the acute

oral median lethal dose (LD₅₀).

Objective: To determine the median lethal dose (LD₅₀) of 1,4-Dimethylpyrazole following a

single oral administration.

Test Guideline: Based on principles outlined in OECD Test Guideline 423 (Acute Oral Toxicity -

Acute Toxic Class Method).

Experimental Workflow for Acute Oral Toxicity Study
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Preparation Phase

Dosing and Observation Phase

Endpoint Analysis

Animal Selection
(e.g., Wistar rats, specific sex)

Acclimatization
(min. 5 days)

Fasting
(e.g., overnight for rats)

Oral Administration
(gavage)

Test Substance Preparation
(1,4-Dimethylpyrazole)

Clinical Observation
(mortality, clinical signs, body weight)

(up to 14 days)

Gross Necropsy

Histopathology
(if required)

Data Analysis and LD50 Calculation

Click to download full resolution via product page

Caption: General workflow for an acute oral toxicity study.

Materials:

Test substance: 1,4-Dimethylpyrazole

Test animals: Healthy, young adult rats (e.g., Wistar strain), typically of one sex (females are

often used).
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Vehicle: Appropriate vehicle for dissolving or suspending the test substance (e.g., water, corn

oil).

Oral gavage needles.

Procedure:

Animal Preparation: Animals are acclimatized to laboratory conditions for at least 5 days.

They are fasted overnight prior to dosing.

Dose Administration: The test substance is administered as a single dose by oral gavage.

Dosing is sequential, with a small number of animals (e.g., 3) per step.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for up to 14 days.

Endpoint Analysis: At the end of the observation period, all surviving animals are euthanized

and subjected to a gross necropsy.

Data Evaluation: The LD₅₀ is estimated based on the observed mortality at different dose

levels.

Acute Dermal Irritation/Corrosion Study
The following is a generalized protocol based on OECD Test Guideline 404.

Objective: To assess the potential of 1,4-Dimethylpyrazole to cause skin irritation or corrosion.

Test Guideline: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Materials:

Test substance: 1,4-Dimethylpyrazole

Test animals: Healthy, young adult albino rabbits.

Gauze patches and semi-occlusive dressings.

Procedure:
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Animal Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk of the animals.

Test Substance Application: A small amount (e.g., 0.5 mL for liquids) of the test substance is

applied to a gauze patch and then to the skin. The patch is covered with a semi-occlusive

dressing.

Exposure: The dressing is removed after a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. The reactions are scored according to a

standardized scale.

Data Evaluation: The mean scores for erythema and edema are calculated for each animal.

The substance is classified based on the severity and reversibility of the skin reactions.

Acute Eye Irritation/Corrosion Study
The following is a generalized protocol based on OECD Test Guideline 405.

Objective: To assess the potential of 1,4-Dimethylpyrazole to cause eye irritation or corrosion.

Test Guideline: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Materials:

Test substance: 1,4-Dimethylpyrazole

Test animals: Healthy, young adult albino rabbits.

Local anesthetic (optional).

Procedure:

Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or

defects.
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Test Substance Instillation: A small volume (e.g., 0.1 mL for liquids) of the test substance is

instilled into the conjunctival sac of one eye of each animal. The other eye serves as a

control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations are made for effects on the cornea, iris, and conjunctiva, and are scored

according to a standardized scale.

Data Evaluation: The substance is classified based on the severity, persistence, and

reversibility of the eye lesions observed.

Mechanism of Action as a Nitrification Inhibitor
While not a human toxicity pathway, the primary mechanism of action of 1,4-Dimethylpyrazole
in agricultural applications is as a nitrification inhibitor. It targets the ammonia monooxygenase

(AMO) enzyme in nitrifying bacteria, such as Nitrosomonas europaea.[3] This inhibition slows

the conversion of ammonium to nitrate in the soil, which can improve nitrogen use efficiency by

plants.[3]

Signaling Pathway for Nitrification Inhibition
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Nitrification Process

Inhibition by 1,4-Dimethylpyrazole

Ammonium (NH₄⁺)

Nitrite (NO₂⁻)

Ammonia Monooxygenase (AMO)
Nitrosomonas sp.

Nitrate (NO₃⁻)

Nitrite Oxidoreductase (NXR)
Nitrobacter sp.

1,4-Dimethylpyrazole

AMO Enzyme

Inhibits

Click to download full resolution via product page

Caption: Inhibition of nitrification by 1,4-Dimethylpyrazole.

Handling, Storage, and First Aid
Handling: Handle in a well-ventilated place.[1] Wear suitable protective clothing, gloves, and

eye/face protection.[1] Avoid contact with skin and eyes.[1] Use non-sparking tools and take

measures to prevent electrostatic discharge.[1] Do not eat, drink, or smoke when using this

product.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from heat, sparks, open flames, and other ignition sources.[1]

First Aid Measures:
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If Swallowed: Rinse mouth. Do not induce vomiting. Call a poison control center or doctor

immediately.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Get medical help.[1]

If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen.[1]

Spill and Disposal: In case of a spill, remove all sources of ignition and use spark-proof tools.[1]

Prevent the chemical from entering drains.[1] Collect the spilled material and dispose of it at an

appropriate treatment and disposal facility in accordance with local regulations.[1]

This guide is intended to provide detailed health and safety information for 1,4-
Dimethylpyrazole for a technical audience. It is not exhaustive and should be used in

conjunction with the most current Safety Data Sheet (SDS) and institutional safety protocols.

Always consult with a qualified safety professional for specific guidance on handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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